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In the landscape of electrochemical technologies, particularly in the realm of proton exchange

membrane fuel cells (PEMFCSs), the choice of the proton exchange membrane (PEM) is
paramount to device performance, longevity, and cost-effectiveness. For decades, DuPont's
Nafion®, a perfluorosulfonated polymer, has been the undisputed industry benchmark, lauded
for its excellent proton conductivity and chemical stability. However, the pursuit of more
affordable and higher-performance materials has led to extensive research into alternative
polymer architectures. Among the most promising contenders are sulfonated polyimides (SPIs),
particularly those incorporating thiobis (thioether) linkages in their backbone.

This guide provides an in-depth, objective comparison of the proton conductivity and related
properties of the benchmark Nafion® membranes against emerging thiobis-based sulfonated
polyimides. We will delve into the fundamental structure-property relationships that govern their
performance, present supporting experimental data from peer-reviewed literature, and provide
detailed protocols for their synthesis and characterization. This document is intended for
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researchers, materials scientists, and engineers working to advance fuel cell technology and
other electrochemical applications.

The Benchmark: Understanding Nafion®

Nafion®'s remarkable success as a PEM stems from its unique chemical structure. It consists
of a highly stable polytetrafluoroethylene (PTFE) backbone, which provides exceptional
mechanical and chemical resilience in the harsh, oxidative, and acidic environment of a fuel
cell.[1] Grafted to this hydrophobic backbone are perfluorovinyl ether side chains terminated
with sulfonic acid (-SOsH) groups.[1]

Mechanism of Proton Conduction in Nafion®

The proton conductivity of Nafion® is intrinsically linked to its hydration level.[1] The sulfonic
acid groups are hydrophilic and, in the presence of water, form interconnected ionic clusters
and channels within the hydrophobic polymer matrix. Protons are then transported through this
agueous network via two primary mechanisms:

e Grotthuss Mechanism (Hopping): Protons "hop" between adjacent water molecules through
the formation and cleavage of hydrogen bonds. This is a highly efficient process in well-
hydrated membranes.[2]

e Vehicular Mechanism (Diffusion): Protons associate with water molecules to form hydronium
ions (HsO) or larger water-proton complexes (e.g., Zundel or Eigen cations), which then
diffuse through the water-filled channels.[2]

The efficiency of both mechanisms is critically dependent on the water content within the
membrane.[2] When fully hydrated, Nafion® can achieve a proton conductivity of up to 0.1
S/cm at room temperature.[2] However, its performance significantly diminishes at
temperatures above 100°C or under low humidity conditions due to the loss of water, which is a
major limitation for high-temperature fuel cell applications.[3]
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Caption: Chemical structure of Nafion® and its primary proton conduction mechanisms.

The Alternative: Thiobis-Based Sulfonated

Polyimides (SPIs)

Aromatic polyimides are a class of high-performance polymers known for their exceptional

thermal stability, mechanical strength, and chemical resistance.[3] By introducing sulfonic acid

groups onto the polymer backbone, these materials can be rendered proton-conductive,

creating sulfonated polyimides (SPIs). The incorporation of flexible thioether (-S-) linkages,
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often by using diamine monomers like 4,4'-thiodianiline, offers a strategic approach to enhance
solubility and processability without significantly compromising thermal stability.[4]

Synthesis and Structural Advantages

Thiobis-based SPIs are typically synthesized via a one-step high-temperature
polycondensation reaction between a dianhydride (commonly an aromatic tetracarboxylic
dianhydride), a sulfonated diamine, and a non-sulfonated diamine containing a thioether
linkage.[1] The ratio of sulfonated to non-sulfonated diamine allows for precise control over the
ion exchange capacity (IEC), which is a measure of the concentration of sulfonic acid groups.

The aromatic backbone of SPIs provides a rigid framework that can lead to better dimensional
stability (i.e., less swelling) compared to Nafion®, especially at elevated temperatures.[5] The
thioether linkages introduce flexibility into the polymer chain, which can improve the
membrane's toughness and processability into thin, robust films.

Thiobis-Based Sulfonated Polyimide (SPI) Structure
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Caption: Generalized structure of a thiobis-based sulfonated polyimide.

Performance Comparison: Proton Conductivity and
Beyond
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The ultimate measure of a PEM's viability is its performance under realistic operating
conditions. Below is a comparative analysis based on experimental data from the literature.

Proton Conductivity

Several studies have demonstrated that thiobis-based and other sulfur-containing SPIs can
achieve proton conductivities comparable to, and in some cases exceeding, that of Nafion®.

One notable study reported a copolyimide prepared from 1,4,5,8-naphthalenetetracarboxylic
dianhydride (NTDA), a sulfonated diamine, and a thioether-containing diamine that exhibited a
proton conductivity of 0.18 S/cm in liquid water at 25°C, which is significantly higher than that of
Nafion® 117 under similar conditions.[1] Another study on ether-free sulfonated polytriazoles
incorporating thioether units reported a proton conductivity of 125 mS/cm (0.125 S/cm) at 80°C.

[3]

The proton conductivity of SPIs, much like Nafion®, is highly dependent on the IEC, relative
humidity (RH), and temperature. At high relative humidity, many SPIs show excellent
performance. For example, some BAPPSDS-based copolyimides displayed similar or slightly
higher proton conductivity than Nafion® 117 at relative humidities above 70%.[2]
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. Proton
Temperature Relative o
Membrane o Conductivity Reference
(°C) Humidity (%)
(Slcm)
Nafion® 117 25 100 (liquid water) ~0.1 [2]
Nafion® 117 80 100 ~0.113
NTDA-
BSPOB/mBAPP 25 100 (liquid water)  0.18 [1]
S (9/1) SPI
Similar or higher
BAPPSDS-
50 >70 than Nafion® [2]
based SPIs
117
POTPSH-90
(Thioether- 80 95 0.125 [3]
based)
Higher than
NSPI 10 >80 100 _
Nafion® 117

Water Uptake and Dimensional Stability

A critical parameter for PEMs is their ability to absorb sufficient water to facilitate proton
conduction without excessive swelling, which can compromise the mechanical integrity of the
membrane-electrode assembly.

SPIs often exhibit more controlled water uptake and superior dimensional stability compared to
Nafion®. For instance, a blend of SPI and Nafion® showed a lower swelling ratio than a pure
SPI membrane, attributed to the enhanced entanglement of the polymer chains.[5] The rigid
aromatic structure of polyimides inherently resists the excessive swelling that can be observed
in the more flexible perfluorinated structure of Nafion®.
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Key Advantage of

Property Nafion® Thiobis-Based SPIs
SPIs
High, necessary for Moderate to high, Can be tailored for
Water Uptake . .
conductivity dependent on IEC optimal balance

Can be significant, ] ]
) ) ) ) Generally lower due to  Better dimensional
Swelling Ratio especially at high o .
rigid backbone stability
temps

] Good, but decreases Excellent, inherent to .
Mechanical Strength ) ] o Enhanced durability
with hydration polyimide structure

Thermal and Hydrolytic Stability

The aromatic and imide linkages in SPIs endow them with excellent thermal stability, with
decomposition temperatures often exceeding 400°C.[4] However, a potential vulnerability of
polyimides is the hydrolytic stability of the imide ring, especially at elevated temperatures in the
presence of water and acid.

Significant progress has been made to address this. The use of six-membered ring
dianhydrides like NTDA results in polyimides that are much more stable against hydrolysis
compared to those made from five-membered rings.[2] Furthermore, the molecular design of
the diamine monomers can greatly enhance hydrolytic stability. One study demonstrated that a
specific thiobis-based SPI maintained its mechanical strength after being soaked in deionized
water at 100°C for over 2000 hours.[1]

Experimental Protocols

To facilitate further research and validation, we provide standardized, step-by-step
methodologies for the synthesis of a representative thiobis-based SPI and the measurement of
proton conductivity.

Protocol 1: Synthesis of a Thiobis-Based Sulfonated
Polyimide

This protocol is adapted from literature procedures for the one-step synthesis of sulfonated
polyimides in m-cresol.[1]
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Materials:

e 1,45,8-naphthalenetetracarboxylic dianhydride (NTDA)

o Sulfonated diamine (e.g., 2,2'-benzidinedisulfonic acid, BDSA)
e Thiobis-diamine (e.qg., 4,4'-thiodianiline, TDA)

e m-cresol (solvent)

o Triethylamine (catalyst)

e Benzoic acid (catalyst)

Procedure:

e To a dry, three-neck flask equipped with a mechanical stirrer and a nitrogen inlet, add the
sulfonated diamine, thiobis-diamine, m-cresol, and triethylamine.

« Stir the mixture under a nitrogen flow at room temperature until the diamines are completely
dissolved.

e Add the NTDA and benzoic acid to the flask.

« Continue stirring at room temperature for 30 minutes.

e Heat the reaction mixture to 80°C and hold for 4 hours.

 Increase the temperature to 180°C and maintain for 20 hours to complete the polymerization.

» After cooling to room temperature, the viscous polymer solution is poured into a large
volume of a non-solvent (e.g., acetone) to precipitate the polymer.

» The fibrous polymer is collected by filtration, washed thoroughly with the non-solvent, and
dried in a vacuum oven.

 Membrane Casting: The dried polymer is redissolved in a suitable solvent (e.g., m-cresol or
DMAC) to form a viscous solution. This solution is cast onto a clean glass plate and dried in
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an oven at 80°C to form a film.

e Proton Exchange: The as-cast film (in its triethylammonium salt form) is immersed ina 1.0 M
hydrochloric acid solution for 48 hours to convert the sulfonic acid groups to their protonated
form.

o The membrane is then washed extensively with deionized water and dried.

Protocol 2: Measurement of Proton Conductivity via
Electrochemical Impedance Spectroscopy (EIS)

EIS is the standard technique for determining the proton conductivity of PEMs. This protocol
describes a typical two-probe, through-plane measurement.

Experimental Setup:

Impedance analyzer (e.g., Solartron)

Two-probe conductivity cell with platinum or stainless steel electrodes

Environmental chamber for temperature and humidity control

The prepared membrane sample
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EIS Setup for Proton Conductivity Measurement
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Caption: Experimental workflow for measuring proton conductivity using EIS.
Procedure:
o Cut a sample of the proton-exchanged membrane to the dimensions of the conductivity cell.

» Measure the thickness (L) of the membrane sample at several points and calculate the
average.

e Place the membrane between the two electrodes in the conductivity cell, ensuring good
contact.

e Place the entire cell inside the environmental chamber and set the desired temperature and
relative humidity. Allow the system to equilibrate.

e Connect the cell to the impedance analyzer.
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e Apply a small AC voltage (e.g., 10-50 mV) over a wide frequency range (e.g., 1 MHz to 10
Hz).

o The analyzer will generate a Nyquist plot (Z' vs. -Z"). The high-frequency intercept of the plot
with the real axis (Z') corresponds to the bulk resistance (R) of the membrane.

o Calculate the proton conductivity (o) using the following formula:
oc=L/(RxA)
Where:
o 0 = Proton conductivity (S/cm)
o L =Membrane thickness (cm)
o R = Membrane resistance (Q)

o A= Electrode area (cm?)

Conclusion and Future Outlook

While Nafion® remains a cornerstone material in the PEM industry due to its proven track
record and robust performance, thiobis-based sulfonated polyimides have emerged as highly
promising alternatives. Experimental evidence demonstrates that these materials can not only
match but in some cases exceed the proton conductivity of Nafion®, particularly at higher
temperatures.[1] Their inherent thermal stability, superior dimensional control, and potential for
lower manufacturing costs make them compelling candidates for next-generation fuel cells and
other electrochemical devices.

The key to unlocking their full potential lies in the continued molecular-level design to optimize
the balance between high proton conductivity, long-term hydrolytic stability, and mechanical
durability. As research progresses, thiobis-based SPIs are poised to play a significant role in
the advancement of clean energy technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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